Cas no 2229225-00-5 (3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229225-00-5
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 5911305
• PubChem ID: 165742315
• Update Time: 2025-06-11

3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine
• [3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropyl]methanamine
• 2229225-00-5
• EN300-1994807

• Inchi： 1S/C9H13ClN2S/c1-9(2)5(3-11)7(9)6-4-12-8(10)13-6/h4-5,7H,3,11H2,1-2H3
• InChI Key： LYAVQTZSDDNJKX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2C(CN)C2(C)C)S1

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229225-00-5)

3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2229225-00-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, including a cyclopropyl ring and a thiazole moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine is composed of a cyclopropyl ring substituted with a methyl group at the 2-position and an amino group at the 1-position. The thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is attached to the cyclopropyl ring through a methylene bridge. The presence of the chlorine atom on the thiazole ring further enhances the compound's reactivity and potential for forming stable complexes with various biological targets.

Recent studies have explored the pharmacological properties of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, researchers have investigated its ability to inhibit kinases, which are key enzymes in signal transduction pathways and are often dysregulated in various diseases such as cancer and inflammatory disorders. The unique structure of this compound allows it to bind selectively to these enzymes, potentially leading to therapeutic benefits.

In addition to its enzymatic inhibition properties, 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine has shown promise in modulating receptor activity. Studies have demonstrated its ability to interact with G-protein coupled receptors (GPCRs), which are crucial for cellular signaling and are targets for many drugs on the market. The compound's ability to modulate these receptors could lead to new treatments for conditions such as pain management and neurological disorders.

The synthesis of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine has been optimized using modern synthetic techniques. One common approach involves the reaction of a suitable cyclopropyl derivative with a thiazole-containing reagent under controlled conditions. The use of transition metal catalysts has been particularly effective in improving the yield and purity of the final product. These synthetic methods not only enhance the efficiency of production but also ensure that the compound can be synthesized on a larger scale for further research and development.

The biological evaluation of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine has been conducted using both in vitro and in vivo models. In vitro studies have shown that the compound exhibits potent activity against various cell lines derived from different types of cancers. For example, it has demonstrated significant cytotoxic effects on breast cancer cells and prostate cancer cells. These findings suggest that it could be a valuable lead compound for developing new anticancer agents.

In vivo studies have also provided valuable insights into the pharmacokinetic properties of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine. Animal models have been used to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

The safety profile of 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine has also been evaluated through preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 3-(2-chloro-1,3-thiazol-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2229225-00-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its use in various disease models.